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Compound of Interest

Compound Name: 1-Iodoundecane

Cat. No.: B118513 Get Quote

Ensuring the safe and compliant disposal of 1-iodoundecane is paramount for environmental

protection and laboratory safety. This document provides essential, step-by-step guidance for

researchers, scientists, and drug development professionals on the proper handling and

disposal of this halogenated hydrocarbon.

1-Iodoundecane, a combustible liquid, is classified as an irritant, causing skin and serious eye

irritation, and may cause respiratory irritation.[1][2] It is crucial to prevent its release into the

environment.[3][4] Adherence to local, regional, and national hazardous waste regulations is

mandatory for the disposal of this chemical.[3][4]

Immediate Safety and Handling
Before handling 1-iodoundecane, it is imperative to wear appropriate personal protective

equipment (PPE), including protective gloves, clothing, eye protection, and face protection.[3]

[5] Work should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors.[3][5] In case of accidental release, soak up the spill with an inert

absorbent material and collect it in a suitable, closed container for disposal.[3][6]

Waste Segregation and Collection
Proper segregation of chemical waste is a critical first step. 1-Iodoundecane is a halogenated

organic compound and must be collected separately from non-halogenated organic and

inorganic wastes.[7]
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Key Segregation Principles:

Halogenated Organic Waste: Collect 1-iodoundecane and other iodinated, brominated,

chlorinated, or fluorinated organic compounds in a designated, clearly labeled, and

compatible waste container.[7]

Incompatible Materials: Do not mix 1-iodoundecane with strong oxidizing agents or strong

bases.[3][4] Acids and bases should never be combined in the same waste container.[7]

Container Management: Use chemically resistant containers with secure, leak-proof

closures.[8] The container should not be filled beyond 90% capacity to allow for expansion.

[9]

Labeling and Storage of Waste
Accurate and clear labeling of waste containers is non-negotiable for safety and regulatory

compliance.[10]

Labeling Requirements:

The words "Hazardous Waste"

The full chemical name: "1-Iodoundecane"

The specific hazards (e.g., Irritant, Combustible)

The accumulation start date

The laboratory or department information

Storage Guidelines:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[11][12]

The SAA must be located away from sinks or floor drains.[11]

Ensure secondary containment is in place to prevent spills.[11]
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Store flammable waste in a fire-rated cabinet.[11]

Regularly inspect storage areas for leaks or container deterioration.[8]

Disposal Procedure
Disposal of 1-iodoundecane must be handled by a licensed hazardous waste disposal

company. Do not discharge 1-iodoundecane into the sewer system or dispose of it with

regular trash.[8][13] The primary recommended disposal method for halogenated hydrocarbons

is incineration at a regulated hazardous waste facility.[7]

Step-by-Step Disposal Protocol:

Segregate: Collect waste 1-iodoundecane in a designated halogenated organic waste

container.

Label: Ensure the container is accurately and completely labeled.

Store: Keep the sealed container in a designated and secure satellite accumulation area.

Schedule Pickup: Arrange for the collection of the hazardous waste by your institution's

environmental health and safety (EHS) office or a certified hazardous waste disposal vendor.

Document: Maintain detailed records of waste generation, storage, and disposal for

regulatory compliance.[10]

Quantitative Data Summary
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Property Value Source

CAS Number 4282-44-4 [1]

Molecular Formula C₁₁H₂₃I [2]

Molecular Weight 282.20 g/mol [2]

Appearance Liquid [1]

Boiling Point 125-130 °C/5 mmHg [1]

Density 1.22 g/mL at 25 °C [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Signal Word Warning [1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Storage Class Code 10 - Combustible liquids [1]

Disposal Workflow
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Step 1: Generation & Identification

Step 2: Segregation & Collection

Step 3: Storage

Step 4: Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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